Cas no 1538786-71-8 (5-(aminomethyl)thiophen-2-ylmethanol)

• Product Name: 5-(aminomethyl)thiophen-2-ylmethanol
• CAS No: 1538786-71-8
• MF: C₆H₉NOS
• MW: 143.206760168076
• MDL: MFCD26709693
• CID: 5606904
• PubChem ID: 70064982
• Update Time: 2025-05-20

5-(aminomethyl)thiophen-2-ylmethanol Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenemethanol, 5-(aminomethyl)-
• SCHEMBL7357714
• EN300-842399
• 1538786-71-8
• [5-(aminomethyl)thiophen-2-yl]methanol
• 5-(aminomethyl)thiophen-2-ylmethanol

• MDL： MFCD26709693
• Inchi： 1S/C6H9NOS/c7-3-5-1-2-6(4-8)9-5/h1-2,8H,3-4,7H2
• InChI Key： VFHIONCMFXMBCM-UHFFFAOYSA-N
• SMILES： C1(CO)SC(CN)=CC=1

Computed Properties

• Exact Mass: 143.04048508g/mol
• Monoisotopic Mass: 143.04048508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 89.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 74.5Ų

Experimental Properties

• Density: 1.270±0.06 g/cm3(Predicted)
• Boiling Point: 281.0±30.0 °C(Predicted)
• pka: 13.88±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 5-(aminomethyl)thiophen-2-ylmethanol

Recent Advances in the Application of 5-(Aminomethyl)thiophen-2-ylmethanol (CAS: 1538786-71-8) in Chemical Biology and Pharmaceutical Research

The compound 5-(aminomethyl)thiophen-2-ylmethanol (CAS: 1538786-71-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This heterocyclic compound, featuring both aminomethyl and hydroxymethyl functional groups on a thiophene scaffold, serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have highlighted its potential in the design of enzyme inhibitors, receptor modulators, and novel therapeutic agents targeting a range of diseases.

One of the most notable advancements involves the use of 5-(aminomethyl)thiophen-2-ylmethanol as a building block for the development of small-molecule inhibitors targeting protein kinases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of selective inhibitors for tyrosine kinase receptors, which are implicated in cancer progression. The researchers utilized the compound's reactive functional groups to introduce structural modifications that enhanced binding affinity and selectivity, leading to promising preclinical results in oncology models.

In addition to its role in kinase inhibitor development, 5-(aminomethyl)thiophen-2-ylmethanol has been employed in the design of novel antimicrobial agents. A recent publication in Bioorganic & Medicinal Chemistry Letters reported the synthesis of thiophene-based derivatives using this compound as a starting material. These derivatives exhibited potent activity against multidrug-resistant bacterial strains, with minimal cytotoxicity toward mammalian cells. The study underscored the compound's potential in addressing the growing challenge of antibiotic resistance.

Further research has explored the application of 5-(aminomethyl)thiophen-2-ylmethanol in the field of neurodegenerative diseases. A 2024 study in ACS Chemical Neuroscience described its incorporation into multifunctional ligands targeting both amyloid-beta aggregation and oxidative stress pathways in Alzheimer's disease. The compound's ability to serve as a molecular scaffold for dual-targeting agents highlights its versatility in addressing complex disease mechanisms.

The synthetic accessibility of 5-(aminomethyl)thiophen-2-ylmethanol has also facilitated its use in chemical biology probes. Recent work published in Chemical Communications detailed its conjugation with fluorescent tags to create activity-based probes for monitoring enzyme activity in live cells. This application provides researchers with valuable tools for studying cellular processes and validating drug targets in real-time.

From a pharmaceutical development perspective, the physicochemical properties of 5-(aminomethyl)thiophen-2-ylmethanol contribute to its drug-like characteristics. Computational studies have predicted favorable absorption, distribution, metabolism, and excretion (ADME) profiles for derivatives based on this scaffold, as reported in a 2023 Molecular Pharmaceutics article. These findings support the continued exploration of this compound in lead optimization programs.

In conclusion, recent research demonstrates that 5-(aminomethyl)thiophen-2-ylmethanol (CAS: 1538786-71-8) serves as a valuable chemical building block with diverse applications in medicinal chemistry and drug discovery. Its unique structural features enable the development of compounds targeting various therapeutic areas, from oncology to infectious diseases and neurodegeneration. As synthetic methodologies continue to advance, we anticipate seeing further innovative applications of this versatile scaffold in pharmaceutical research.